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Compound of Interest

Compound Name: Boc-L-Tyrosinol

Cat. No.: B1286463

For Immediate Release

This technical guide offers an in-depth overview of Boc-L-Tyrosinol, a critical chiral building
block in modern drug discovery and peptide synthesis. Tailored for researchers, scientists, and
professionals in drug development, this document provides comprehensive data, experimental
considerations, and a workflow for its application.

Core Compound Data

Boc-L-Tyrosinol, the N-tert-butoxycarbonyl protected form of L-Tyrosinol, is a stable derivative
of the amino acid L-tyrosine, where the carboxylic acid has been reduced to a primary alcohol.
This modification makes it a valuable intermediate for the synthesis of complex peptides and
small molecule therapeutics, particularly in the field of neuroscience.

Below is a summary of its key quantitative properties:

Property Value CAS Number(s)
Molecular Weight 267.33 g/mol 83345-46-4
Molecular Formula C14H21NO4 220237-31-0

Synthesis and Application Workflow
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While specific, detailed protocols for the synthesis of Boc-L-Tyrosinol are not readily available
in public literature, a general workflow can be inferred from the synthesis of its precursor, Boc-

L-tyrosine, and standard organic chemistry reductions. The primary application of Boc-L-
Tyrosinol is as a synthetic intermediate.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1286463?utm_src=pdf-body
https://www.benchchem.com/product/b1286463?utm_src=pdf-body
https://www.benchchem.com/product/b1286463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of Boc-L-Tyrosinol

L-Tyrosine

Boc Protection
(e.g., (Boc)20, base)
Boc-L-Tyrosine

tep 2

Carboxylic Acid Reduction
(e.g., Borane reduction)

Step 3

Application in Drug Discovery
Further Chemical Modification
(e.qg., etherification, esterification)

;
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 To cite this document: BenchChem. [Boc-L-Tyrosinol: A Technical Guide for Advanced
Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1286463#boc-I-tyrosinol-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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